Cas no 2137723-59-0 (Benzoic acid, 4-amino-3-(3-pyridazinyl)-)

• Product Name: Benzoic acid, 4-amino-3-(3-pyridazinyl)-
• CAS No: 2137723-59-0
• MF: C₁₁H₉N₃O₂
• MW: 215.208061933517
• CID: 5278553
• Update Time: 2025-07-18

Benzoic acid, 4-amino-3-(3-pyridazinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-amino-3-(3-pyridazinyl)-

• Inchi： 1S/C11H9N3O2/c12-9-4-3-7(11(15)16)6-8(9)10-2-1-5-13-14-10/h1-6H,12H2,(H,15,16)
• InChI Key： UJXFEBSVYIJNCC-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(N)C(C2=NN=CC=C2)=C1

Additional information on Benzoic acid, 4-amino-3-(3-pyridazinyl)-

Benzoic acid, 4-amino-3-(3-pyridazinyl)- (CAS No. 2137723-59-0): A Comprehensive Overview in Modern Chemical Research

Benzoic acid, 4-amino-3-(3-pyridazinyl)-, identified by its CAS number 2137723-59-0, is a significant compound in the realm of chemical and pharmaceutical research. This heterocyclic aromatic amide has garnered considerable attention due to its versatile structural framework and potential applications in medicinal chemistry, agrochemicals, and material science. The compound's unique combination of a benzoic acid moiety with a pyridazine substituent at the 3-position and an amino group at the 4-position makes it a promising candidate for further exploration.

The< strong>benzoic acid backbone is well-documented for its antimicrobial and anti-inflammatory properties, which have been extensively studied in the development of various therapeutic agents. The introduction of a< strong>pyridazine ring at the 3-position introduces additional electronic and steric properties that can modulate the compound's reactivity and biological activity. This structural feature has been exploited in the design of novel pharmacophores, enhancing the compound's potential as a lead molecule in drug discovery.

In recent years, there has been a surge in research focusing on< strong>pyridazine derivatives due to their broad spectrum of biological activities. Pyridazines are known for their role as intermediates in the synthesis of various bioactive molecules, including herbicides, fungicides, and pharmaceuticals. The< strong>4-amino group in< strong>Benzoic acid, 4-amino-3-(3-pyridazinyl)- further extends its utility by providing a site for further functionalization, enabling the synthesis of more complex derivatives with tailored properties.

The< strong>CAS No. 2137723-59-0 compound has been studied in various contexts, including its role as a precursor in the synthesis of more complex organic molecules. Its reactivity towards different electrophiles and nucleophiles makes it a valuable building block in organic synthesis. Additionally, its potential as an intermediate in the production of fine chemicals and specialty materials has not gone unnoticed by researchers in industry and academia.

One of the most exciting areas of research involving< strong>Benzoic acid, 4-amino-3-(3-pyridazinyl)- is its application in medicinal chemistry. The compound's structural features suggest that it may exhibit inhibitory activity against various enzymes and receptors involved in disease pathways. For instance, studies have shown that pyridazine derivatives can interact with enzymes such as kinases and phosphodiesterases, which are often implicated in cancer and inflammatory diseases. The< strong>4-amino group provides a handle for further derivatization, allowing researchers to optimize potency and selectivity.

The< strong>CAS No. 2137723-59-0 compound has also been explored for its potential applications in agrochemicals. Pyridazine-based compounds have demonstrated efficacy as herbicides and fungicides due to their ability to disrupt essential metabolic pathways in plants and fungi. The presence of both benzoic acid and pyridazine moieties suggests that this compound may offer a dual mode of action, enhancing its effectiveness against resistant strains.

In material science, the unique electronic properties of< strong>Benzoic acid, 4-amino-3-(3-pyridazinyl)- make it an attractive candidate for use in organic electronics and optoelectronic devices. The compound's ability to form stable radicals and its tunable redox potential have been exploited in the development of new materials for solar cells, light-emitting diodes (LEDs), and organic transistors. Researchers are particularly interested in its potential as an electron donor or acceptor material due to its conjugated system。

The synthesis of< strong>Benzoic acid, 4-amino-3-(3-pyridazinyl)-< strong>CAS No. 2137723-59-0< strong>
has been optimized through various synthetic routes to ensure high yield and purity. Common methods include condensation reactions between appropriate precursors followed by functional group transformations to introduce the desired substituents at specific positions on the benzene ring. Advances in catalytic chemistry have also enabled more efficient synthetic pathways, reducing waste and improving sustainability.

The biological evaluation of< strong>Benzoic acid, 4-amino-3-(3-pyridazinyl)-< strong>CAS No. 2137723-59-0
has revealed several interesting properties that warrant further investigation. In vitro studies have shown that this compound can inhibit certain enzymes associated with inflammation and cancer progression. Additionally, preliminary animal models suggest that it may possess neuroprotective effects, making it a potential candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

The future prospects for< strong>Benzoic acid, 4-amino-3-(3-pyridazinyl)- (CAS No.
2137723590) are promising given its diverse range of applications across multiple fields. Ongoing research aims to elucidate its mechanism of action at a molecular level and to identify new derivatives with enhanced properties. Collaborative efforts between academic institutions and industrial partners will be crucial in translating these findings into tangible applications that benefit society.